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Compound of Interest

Compound Name: Protriptyline-d3 Hydrochloride

Cat. No.: B568794

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals interested in Protriptyline-d3 Hydrochloride. This deuterated
analog of the tricyclic antidepressant protriptyline is a valuable tool in various research
applications, particularly in pharmacokinetic studies and as an internal standard for analytical
methods. This document provides an overview of its suppliers and pricing, its mechanism of
action, and detailed experimental protocols.

Sourcing and Procurement of Protriptyline-d3
Hydrochloride

The availability and pricing of Protriptyline-d3 Hydrochloride can vary between suppliers. For
research and development purposes, it is crucial to source high-purity material from reputable
vendors. Below is a summary of key suppliers and available pricing information.
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Available
. Product CAS Molecular Molecular . .
Supplier . Quantitie Price
Name Number Formula Weight
S
Cerilliant (a
o 1 mL (100
brand of Protriptylin 1435934- C19H18DsN )
o ) 302.86 pg/mLin $108.00[1]
MilliporeSi e-D3 HCI 21-6 - HCI
Methanol)
gma)
Protriptylin
Pharmaffili e-d3 1435934- C19H19D3C ) Inquire for
) 302.86 Inquire o
ates Hydrochlori  21-6 IN pricing[2]
de
Protriptylin
Santa Cruz Py ]
) e-d3 1435934- C19H19DsC ] Inquire for
Biotechnol ] 302.86 Inquire o
Hydrochlori  21-6 IN pricing[3]
ogy, Inc.
de
Protriptylin
e (N- Inquire for
MedChem 1435934- C19H19D3C ) .
methyl-d3) 302.86 Inquire pricing[4]
Express . 216 IN
hydrochlori [5]
de
Protriptylin
e (N- ]
Immunoma 1435934- CioH1sD3C  266.40 (of Inquire for
methyl-d3) 1mg o
rt 21-6 IN free base) pricing[6]
(hydrochlor
ide)

Note: Pricing is subject to change and may not include shipping and handling fees. It is
recommended to contact the suppliers directly for the most current information and to request
quotes for bulk quantities.

Mechanism of Action

Protriptyline, the parent compound of Protriptyline-d3 Hydrochloride, is a tricyclic
antidepressant (TCA) that exerts its therapeutic effects primarily by inhibiting the reuptake of
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norepinephrine and, to a lesser extent, serotonin at the synaptic cleft.[7][8][9] This blockade
leads to an increased concentration of these neurotransmitters in the synapse, thereby

enhancing neurotransmission.[7]

The primary mechanism involves the binding of protriptyline to the norepinephrine transporter
(NET) and the serotonin transporter (SERT), preventing the reabsorption of norepinephrine and
serotonin into the presynaptic neuron.[7] Protriptyline exhibits a higher affinity for the NET
compared to the SERT.[9]

At a broader level, the sustained increase in synaptic neurotransmitter levels is thought to lead
to downstream adaptive changes in receptor sensitivity, contributing to the antidepressant

effects observed clinically.[7][8]
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Protriptyline's primary mechanism of action.

Experimental Protocols

Protriptyline-d3 Hydrochloride is predominantly used as an internal standard in analytical
methods for the quantification of protriptyline in biological matrices. It is also a useful tool in
norepinephrine reuptake inhibition assays.
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Norepinephrine Reuptake Inhibition Assay
(Radiolabeled)

This protocol provides a general framework for an in vitro assay to determine the inhibitory
activity of compounds on the norepinephrine transporter (NET).

Materials:

Cells expressing the human norepinephrine transporter (e.g., hNET-HEK293 cells).

Radiolabeled norepinephrine, such as [H]-Norepinephrine.

Assay buffer (e.g., Krebs-Ringer-HEPES buffer).

Test compound (e.g., Protriptyline) and reference inhibitor (e.g., Desipramine).

Scintillation vials and scintillation cocktail.

Scintillation counter.

Methodology:

Cell Culture: Culture hNET-expressing cells to confluency in appropriate cell culture plates
(e.g., 24-well plates).

o Assay Preparation: On the day of the assay, wash the cell monolayers with assay buffer.

e Compound Incubation: Add varying concentrations of the test compound (Protriptyline) or
reference inhibitor to the wells. Include a vehicle control. Pre-incubate for a defined period
(e.g., 10-20 minutes) at 37°C.

o Initiation of Uptake: Initiate the reuptake reaction by adding a fixed concentration of [3H]-
Norepinephrine to each well.

o Termination of Uptake: After a defined incubation period (e.g., 10-30 minutes) at 37°C,
terminate the uptake by rapidly washing the cells multiple times with ice-cold assay buffer.
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o Cell Lysis and Detection: Lyse the cells and transfer the lysate to scintillation vials. Add
scintillation cocktail and measure the radioactivity using a scintillation counter.

o Data Analysis: Calculate the specific uptake by subtracting the non-specific uptake (in the
presence of a high concentration of a known NET inhibitor like desipramine) from the total
uptake. Plot the percentage of inhibition against the logarithm of the test compound
concentration to determine the ICso value.[10]
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Workflow for a radiolabeled norepinephrine reuptake inhibition assay.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b568794?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

LC-MS/MS Method for Protriptyline Analysis in Plasma

This protocol outlines a general procedure for the quantitative analysis of protriptyline in human
plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), with
Protriptyline-d3 Hydrochloride as the internal standard.

Materials:

e LC-MS/MS system (e.g., a UHPLC system coupled to a triple quadrupole mass
spectrometer).

e Analytical column (e.g., C18 column).

e Human plasma samples.

e Protriptyline analytical standard.

o Protriptyline-d3 Hydrochloride internal standard.

o Acetonitrile or other suitable organic solvent for protein precipitation.
e Formic acid or ammonium acetate for mobile phase modification.
Methodology:

o Sample Preparation (Protein Precipitation):

[¢]

To a 50 pL aliquot of plasma sample, add 150 uL of acetonitrile containing the internal
standard (Protriptyline-d3 Hydrochloride) at a known concentration.

[¢]

Vortex the mixture vigorously for several minutes to precipitate proteins.

[e]

Centrifuge the samples at high speed to pellet the precipitated proteins.

o

Transfer the supernatant to a clean tube or well plate for analysis.

e LC-MS/MS Analysis:
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o Liquid Chromatography: Inject an aliquot of the prepared sample onto the analytical
column. Use a suitable mobile phase gradient (e.g., a mixture of water and acetonitrile
with a modifier like formic acid) to achieve chromatographic separation of protriptyline from
other matrix components.

o Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization
(ESI+) mode. Monitor the specific precursor-to-product ion transitions (MRM transitions)
for both protriptyline and protriptyline-d3.

e Quantification:

o Generate a calibration curve by analyzing a series of plasma samples spiked with known
concentrations of protriptyline and a fixed concentration of the internal standard.

o Calculate the ratio of the peak area of protriptyline to the peak area of Protriptyline-d3
Hydrochloride for each standard and sample.

o Determine the concentration of protriptyline in the unknown samples by interpolating their
peak area ratios against the calibration curve.
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Workflow for LC-MS/MS analysis of protriptyline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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